Cas no 188636-69-3 ([(3-Ethynyl-5-methylphenyl)ethynyl]tri(propan-2-yl)silane)

• Product Name: [(3-Ethynyl-5-methylphenyl)ethynyl]tri(propan-2-yl)silane
• CAS No: 188636-69-3
• MF: C₂₀H₂₈Si
• MW: 296.52182674408
• CID: 2785671
• PubChem ID: 71348534
• Update Time: 2025-04-21

[(3-Ethynyl-5-methylphenyl)ethynyl]tri(propan-2-yl)silane Chemical and Physical Properties

Names and Identifiers

• [(3-Ethynyl-5-methylphenyl)ethynyl]tri(propan-2-yl)silane
• DTXSID40774430
• 188636-69-3

• Inchi： 1S/C20H28Si/c1-9-19-12-18(8)13-20(14-19)10-11-21(15(2)3,16(4)5)17(6)7/h1,12-17H,2-8H3
• InChI Key： KLELGAJAWLFGOC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C#C)C=C(C)C=1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 296.196027428Da
• Monoisotopic Mass: 296.196027428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų